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Compound of Interest

Compound Name: 1-Chloro-2,3-dimethylpentane

Cat. No.: B13200715

Technical Guide: 1-Chloro-2,3-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a concise technical overview of 1-Chloro-2,3-dimethylpentane,
including its chemical identity and fundamental properties. Due to the limited availability of
published research specific to this compound, this guide focuses on foundational information.
At present, there is a notable absence of in-depth studies concerning its biological activity,
specific experimental applications, and involvement in signaling pathways.

Chemical Identification

A primary alkyl halide, 1-Chloro-2,3-dimethylpentane is identified by the following
nomenclature and registry numbers.
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Identifier Value

IUPAC Name 1-chloro-2,3-dimethylpentane[1]
CAS Number 128399-44-0[1]

Molecular Formula C7H15CI

Canonical SMILES CCc(c)c(c)ccal]

INChl=1S/C7H15Cl/c1-4-6(2)7(3)5-8/h6-7H,4-
5H2,1-3H3[1]

InChl

Physicochemical Properties

The fundamental physicochemical properties of 1-Chloro-2,3-dimethylpentane have been
computationally predicted and are summarized below.

Property Value Source
Molecular Weight 134.65 g/mol PubChem
XLogP3-AA 3.5 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 0 PubChem
Rotatable Bond Count 3 PubChem
Exact Mass 134.0862282 Da PubChem
Monoisotopic Mass 134.0862282 Da PubChem
Topological Polar Surface Area 0 A2 PubChem
Heavy Atom Count 8 PubChem

Experimental Data and Protocols
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A comprehensive search of scientific literature and chemical databases did not yield specific
experimental protocols for the synthesis or application of 1-Chloro-2,3-dimethylpentane.
General synthetic routes for primary alkyl chlorides may be applicable, but direct experimental
validation for this compound is not publicly available.

Biological Activity and Signaling Pathways

There is currently no published data regarding the biological activity of 1-Chloro-2,3-
dimethylpentane. Consequently, its interaction with biological systems and its role in any
signaling pathways are unknown. The general class of chlorinated hydrocarbons has a wide
range of biological effects; however, specific data for this molecule is required for any
assessment.

Logical Relationship Diagram

Given the absence of experimental workflows or known signaling pathways for 1-Chloro-2,3-
dimethylpentane, a conceptual diagram illustrating its place within the broader context of
chemical classification is provided.
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Caption: Chemical classification of 1-Chloro-2,3-dimethylpentane.
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Conclusion

1-Chloro-2,3-dimethylpentane is a structurally defined chemical entity with established
nomenclature and basic predicted properties. However, a significant gap exists in the scientific
literature regarding its experimental validation, biological activity, and potential applications,
particularly within the realm of drug development. Further research is necessary to elucidate
these aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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